Cas no 14189-53-8 ((3,4-dimethylphenyl)(phenyl)methanol)

• Product Name: (3,4-dimethylphenyl)(phenyl)methanol
• CAS No: 14189-53-8
• MF: C₁₅H₁₆O
• MW: 212.286944389343
• MDL: MFCD08443131
• CID: 94472
• PubChem ID: 16769887
• Update Time: 2025-10-29

(3,4-dimethylphenyl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,4-dimethylphenyl)(phenyl)methanol
• (+-)-Hydroxy-(4-aethyl-phenyl)-essigsaeure
• (+)-Hydroxyjatrophone B
• (+-)-Hydroxy-phenyl-(3.4-dimethyl-phenyl)-methan
• (+-)-Phenyl-(3.4-dimethyl-phenyl)-methanol
• (+-)-Phenyl-[3.4]xylyl-methanol
• (4-ethylphenyl)(hydroxy)acetic acid
• 3,4-Dimethyl-benzhydrol
• 4-ethyl-mandelic acid
• AC1L5MFL
• AC1Q5SRY
• AKOS0052654
• CTK4A2666
• NSC126598
• p-Aethylphenylglyoxylsaeure
• p-Ethyl-mandelsaeure
• Phenyl-(3.4-dimethyl-phenyl)-carbinol
• BenzeneMethanol,3,4-diMethyl-α-phenyl-
• (3,4-dimethylphenyl)-phenylmethanol
• 14189-53-8
• AKOS000125941
• A1-02281
• CS-0357179
• 3,4-Dimethylbenzhydrol
• BenzeneMethanol,3,4-diMethyl-alpha-phenyl-
• SCHEMBL10006852
• FT-0686842
• BenzeneMethanol,3,4-diMethyl-?-phenyl-

• MDL： MFCD08443131
• Inchi： 1S/C15H16O/c1-11-8-9-14(10-12(11)2)15(16)13-6-4-3-5-7-13/h3-10,15-16H,1-2H3
• InChI Key： LAAGXZRHDPERJB-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 212.12018
• Monoisotopic Mass: 212.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (3,4-dimethylphenyl)(phenyl)methanol

(3,4-dimethylphenyl)(phenyl)methanol (CAS No. 14189-53-8): An Overview of Its Structure, Properties, and Applications

(3,4-dimethylphenyl)(phenyl)methanol, also known by its CAS number 14189-53-8, is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which consists of a phenyl group and a 3,4-dimethylphenyl group bonded to a methanol moiety. The combination of these functional groups imparts distinct chemical and physical properties that make it valuable in various applications.

The molecular formula of (3,4-dimethylphenyl)(phenyl)methanol is C₁₅H₁₆O, with a molecular weight of approximately 208.28 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits moderate solubility in organic solvents such as ethanol, acetone, and dichloromethane. Its melting point is around -20°C, and the boiling point is approximately 260°C at standard atmospheric pressure.

One of the key features of (3,4-dimethylphenyl)(phenyl)methanol is its ability to undergo various chemical reactions due to the presence of the hydroxyl group. This functional group can participate in reactions such as esterification, etherification, and oxidation, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the aromatic rings provide stability and reactivity that can be exploited in synthetic pathways.

In the pharmaceutical industry, (3,4-dimethylphenyl)(phenyl)methanol has been explored for its potential as a building block in the development of new drugs. Recent studies have shown that compounds derived from this structure exhibit promising biological activities. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of (3,4-dimethylphenyl)(phenyl)methanol demonstrated significant anti-inflammatory and analgesic properties. These findings suggest that this compound could serve as a lead molecule for the design of novel therapeutic agents.

Beyond pharmaceutical applications, (3,4-dimethylphenyl)(phenyl)methanol has found use in materials science. Its unique combination of aromatic and hydroxyl functionalities makes it suitable for the synthesis of advanced polymers and coatings. Research conducted at the University of California demonstrated that polymers derived from this compound exhibited enhanced thermal stability and mechanical strength compared to conventional materials. These properties make it an attractive candidate for applications in electronics, automotive, and aerospace industries.

The environmental impact of (3,4-dimethylphenyl)(phenyl)methanol has also been studied to ensure its safe use in industrial processes. Toxicological assessments have shown that this compound has low toxicity when handled properly and does not pose significant environmental risks under normal conditions. However, it is important to follow standard safety protocols to minimize any potential hazards during handling and disposal.

In conclusion, (3,4-dimethylphenyl)(phenyl)methanol (CAS No. 14189-53-8) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique molecular structure provides a foundation for diverse chemical reactions and biological activities. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.